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Compound of Interest

Compound Name: Rosiglitazone sodium

Cat. No.: B1324534 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rosiglitazone is a potent insulin-sensitizing agent belonging to the thiazolidinedione (TZD)

class of drugs, primarily used in the management of type 2 diabetes mellitus.[1][2][3] Its

principal mechanism of action involves the selective activation of the peroxisome proliferator-

activated receptor gamma (PPARγ), a nuclear receptor that plays a pivotal role in adipocyte

differentiation, lipid metabolism, and glucose homeostasis.[4][5] Upon activation by ligands like

Rosiglitazone, PPARγ forms a heterodimer with the retinoid X receptor (RXR), which then binds

to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in

the promoter regions of target genes, thereby modulating their transcription. This signaling

cascade ultimately leads to improved insulin sensitivity in tissues such as adipose tissue,

skeletal muscle, and the liver.

While PPARγ is the primary target, the full spectrum of Rosiglitazone's molecular effects and

potential off-target interactions remains an area of active investigation. Lentiviral-mediated

short hairpin RNA (shRNA) knockdown is a powerful and versatile tool for elucidating the

functional roles of specific genes within cellular pathways. This technology allows for stable,

long-term silencing of target genes in a wide variety of cell types, including both dividing and

non-dividing cells. By systematically knocking down genes suspected to be involved in
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Rosiglitazone's mechanism of action, researchers can dissect the signaling pathways and

identify novel therapeutic targets or genes responsible for off-target effects.

This application note provides detailed protocols for utilizing lentiviral shRNA to investigate the

molecular targets of Rosiglitazone, from lentivirus production to the validation of gene

knockdown and subsequent functional analyses.

Signaling Pathway and Experimental Workflow
Rosiglitazone-PPARγ Signaling Pathway

Rosiglitazone binds to and activates PPARγ, leading to the regulation of genes involved in

glucose and lipid metabolism. The simplified signaling pathway is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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